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Compound of Interest

Compound Name: 1,3-Divinylbenzene

Cat. No.: B087150

An In-depth Technical Guide to the Health and Safety of 1,3-Divinylbenzene

This guide provides comprehensive health and safety information for the handling of 1,3-
Divinylbenzene (DVB), tailored for researchers, scientists, and professionals in drug
development. The following sections detail the substance's properties, hazards, handling
procedures, and emergency responses, with quantitative data summarized for clarity.

Substance Identification and Properties

1,3-Divinylbenzene (CAS No: 108-57-6) is a colorless to pale, straw-colored liquid with a
characteristic aromatic odor.[1][2] It is a hydrocarbon featuring a benzene ring substituted with
two vinyl groups.[3] Commercial products are typically a mixture of meta- and para-isomers and
may also contain ethylvinylbenzene and diethylbenzene.[2][3] DVB is primarily used as a
crosslinking agent in the production of polymers, such as polystyrene-divinylbenzene (PS-DVB)
resins, synthetic rubber, and ion-exchange materials.[1][3]

Table 1: Physical and Chemical Properties of 1,3-
Divinylbenzene
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Property Value Source(s)
Molecular Formula C1oH1o0 [1114]
Molecular Weight 130.19 g/mol [1][5]

Colorless to pale, straw-
Appearance o [11[2]
colored liquid

Density 0.9-0.93 g/cm3 [4115]
Boiling Point 195 - 211.3 °C (383 - 412.5 °F)  [1][4][5]
Melting Point -66.9 to -30 °C (-88 to -22 °F) [11161[7]
Vapor Pressure 0.266 - 0.7 mmHg at 25-30 °C [819]
Flash Point 61 - 74.6 °C (143 - 169 °F) [4][5][9]
Water Solubility Insoluble / Less than 1 mg/mL [111519]

Soluble in nonpolar organic
Solubility solvents (Hexane, Toluene, [1][8]

Chloroform)

Refractive Index 1.596 [4]

Health Hazard Information

Exposure to 1,3-Divinylbenzene can occur through inhalation, ingestion, and skin or eye
contact.[7] It is classified as a skin and eye irritant.[6][8]

o Eye Contact: Causes serious eye irritation.[8][10] Emergency eyewash stations should be
readily available.[9]

» Skin Contact: Causes skin irritation and may cause an allergic skin reaction.[6][11]
Prolonged contact, especially with contaminated clothing, can lead to burns and blistering.
[12]

 Inhalation: Breathing DVB can irritate the nose and throat.[9] High exposure may lead to
drowsiness, dizziness, and central nervous system depression.[7][13]
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o Carcinogenicity: It is suspected of being carcinogenic, though IARC and NTP have not
classified it as such.[6][11]

Table 2: Toxicological Data

Route of .

Test Type Species Result Source(s)
Exposure

Standard Draize ] ]
Eye Rabbit Irritant [4]

test

Repeated Dose NOAEL: 1,000

o Gavage Rat [10]
Toxicity mg/kg

ble 3: C onal .

Organization Limit Type Value Source(s)
NIOSH REL-TWA (10-hr) 10 ppm (50 mg/m3) 21171191
ACGIH TLV-TWA (8-hr) 10 ppm [9]
Australia OEL-TWA 10 ppm (50 mg/m3) [4]

Experimental Protocols

The safety data sheets reference standardized toxicological studies, but they do not provide
detailed experimental methodologies. The primary tests cited are:

o Standard Draize Test: This is an acute toxicity test used to assess the irritation potential of a
substance on the skin or eyes of a conscious animal, typically a rabbit.[4] The protocol
generally involves applying a specific amount of the test substance to the eye or skin and
observing for signs of irritation such as redness, swelling, and discharge over a set period.

o Repeated Dose Toxicity Study: This study evaluates the toxic effects of a substance after
repeated administration to animals over a prolonged period. The referenced study involved
gavage (oral administration) in rats, and the "No Observed Adverse Effect Level” (NOAEL)
was determined to be 1,000 mg/kg.[10]
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Handling and Storage

Proper handling and storage procedures are critical to minimize risks associated with 1,3-
Divinylbenzene.

¢ Ventilation: Handle only in a well-ventilated area, using local exhaust ventilation or process
enclosures to maintain airborne concentrations below exposure limits.[6][9][12]

o Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and
other ignition sources.[8][14] Keep containers tightly closed.[8] The storage temperature
should not exceed 80-90°F (27-32°C).[12] Commercial DVB contains an inhibitor (like tert-
butylcatechol) to prevent polymerization, which can be violent.[2][3][12]

» Hygiene: Wash hands and face thoroughly after handling.[8][11] Do not eat, smoke, or drink
in areas where the chemical is handled.[9] Contaminated work clothing should be removed
and washed before reuse.[5][8]

Personal Protective Equipment (PPE)

A systematic approach to personal protection is mandatory when handling 1,3-
Divinylbenzene.
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Handling
1,3-Divinylbenzene

Required Personal Protective Equipment )

Full-face respirator with
organic vapor cartridges

. _ --=P (if exposure limits are exceeded)
Respiratory Protection

Fire/flame resistant and
impervious clothing

-

Skin & Body Protection

“==»( Chemical impermeable gloves
(inspected before use)

Eye/Face Protection

-—= Tightly fitting safety goggles
(conforming to EN 166 or NIOSH)
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Spill of
1,3-Divinylbenzene
Detected

IMMEDIATE ACTIONS:
« Evacuate non-essential personnel
» Remove all ignition sources
« Ensure adequate ventilation

Contain Spill

If spill is small

Small Spill: e
Absorb with inert material rge Spil:
Contain with dikes
(sand, earth)

Collect waste in sealed,
appropriate containers

Decontaminate spill area

(e.g., with ethanol, then soap & water)

Dispose of waste according
to regulations

Spill Response Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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